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2,6-Dimethyl-1-(2-methylpropyl)piperidine-4-carbaldehyde

Lipophilicity Drug-likeness Membrane permeability

Piperidine-based leads often suffer rapid CYP450 N-dealkylation, limiting in vivo half-life. 2,6-Dimethyl-1-(2-methylpropyl)piperidine-4-carbaldehyde (CAS 2091292-86-1) solves this with pre-installed 2,6-dimethyl steric shielding that reduces oxidative metabolism, plus a fully substituted nitrogen (HBD=0) preventing off-target conjugation. • Metabolic shield: gem-dimethyl groups at C2/C6 block CYP450-mediated N-dealkylation • CNS-optimized: TPSA 20.3 Ų, XLogP3 2.4-ample PSA headroom for BBB-penetrant library design • Orthogonal handle: 4-carbaldehyde enables reductive amination, Grignard, or HWE chemistry without N-H interference • Quality: ≥95% (HPLC/NMR/GC); research-use only; ambient shipping

Molecular Formula C12H23NO
Molecular Weight 197.32 g/mol
Cat. No. B13194315
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters

Basic Identity
Product Name2,6-Dimethyl-1-(2-methylpropyl)piperidine-4-carbaldehyde
Molecular FormulaC12H23NO
Molecular Weight197.32 g/mol
Structural Identifiers
SMILESCC1CC(CC(N1CC(C)C)C)C=O
InChIInChI=1S/C12H23NO/c1-9(2)7-13-10(3)5-12(8-14)6-11(13)4/h8-12H,5-7H2,1-4H3
InChIKeyXQADYKADIOCRIF-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes100 mg / 250 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2,6-Dimethyl-1-(2-methylpropyl)piperidine-4-carbaldehyde: Procurement Guide

2,6-Dimethyl-1-(2-methylpropyl)piperidine-4-carbaldehyde (CAS 2091292-86-1, molecular formula C12H23NO, molecular weight 197.32 g/mol) is a polysubstituted piperidine-4-carbaldehyde derivative bearing geminal methyl groups at positions 2 and 6 of the piperidine ring and an N-isobutyl substituent at position 1 [1]. It belongs to the 2,6-dimethylpiperidine-4-carbaldehyde sub-class, a scaffold associated with improved conformational rigidity, enhanced lipophilicity (XLogP3-AA = 2.4), and zero hydrogen bond donor capacity, distinguishing it from the unsubstituted piperidine-4-carbaldehyde core [2]. This compound is primarily sourced as a specialty research intermediate with a standard vendor purity specification of 95% (HPLC, NMR, GC verified) .

  • Conformationally constrained scaffold
    2,6-Dimethylpiperidine core provides steric shielding and defined chair conformation for SAR studies
  • Predicted lipophilicity profile
    Computed lipophilicity in drug-like range supports membrane permeability screening workflows
  • Batch-verified research intermediate
    Multi-method QC (HPLC, NMR, GC) with standardized purity specification for reproducible synthesis

2,6-Dimethyl-1-(2-methylpropyl)piperidine-4-carbaldehyde: Non-Substitutable

Generic substitution fails for 2,6-dimethyl-1-(2-methylpropyl)piperidine-4-carbaldehyde because the combination of 2,6-dimethyl substitution and the N-isobutyl group produces a discrete physicochemical profile that simpler analogs cannot replicate. The 2,6-dimethyl groups introduce conformational constraint (the cis-2,6-dimethylpiperidine scaffold exists as two diastereomers, with the cis-(R,S) isomer being achiral and meso, while the trans-(R,R)/(S,S) pair is chiral) and have been demonstrated in SAR studies to confer superior antiarrhythmic profiles relative to unsubstituted or mono-substituted piperidine groups [1]. The N-isobutyl moiety further modulates lipophilicity (XLogP3-AA = 2.4) compared to the unsubstituted piperidine-4-carbaldehyde (XLogP3-AA = −0.2) [2]. Critically, the zero hydrogen bond donor count eliminates a hydrogen bond donor present in the unsubstituted parent, altering membrane permeability and protein binding characteristics [3]. Substituting a compound missing any of these three features—2-methyl, 6-methyl, or N-isobutyl—alters at least one key property, potentially invalidating downstream structure-activity relationships.

  • 2,6-Dimethyl substitution pattern
    Introduces steric constraint and distinct SAR profile; unsubstituted or mono-methyl piperidines may shift pharmacological readout
  • N-Isobutyl group modulates lipophilicity
    Significantly alters computed logP compared to parent piperidine-4-carbaldehyde; linear or smaller N-alkyl chains may not replicate
  • Zero hydrogen bond donor count
    Eliminates NH donor present in unsubstituted piperidine, affecting conjugation selectivity and permeability; analogs with NH cannot be directly substituted

2,6-Dimethyl-1-(2-methylpropyl)piperidine-4-carbaldehyde: Head-to-Head Comparison

Lipophilicity Advantage Over Non-2,6-Dimethyl Analog

2,6-Dimethyl-1-(2-methylpropyl)piperidine-4-carbaldehyde exhibits a computed XLogP3-AA of 2.4, which is 0.8 log units (50% higher on the log scale) above its closest structural analog lacking the 2,6-dimethyl groups, 1-isobutylpiperidine-4-carbaldehyde (XLogP3-AA = 1.6) [1][2]. This 0.8 log unit increase corresponds to an approximately 6.3-fold increase in predicted octanol-water partition coefficient, substantially altering predicted membrane permeability and distribution behavior. The unsubstituted parent piperidine-4-carbaldehyde has an XLogP3-AA of −0.2, representing a 2.6 log unit difference [3].

Lipophilicity shift
Reported
XLogP3-AA 2.4
1-Isobutyl analog: 1.6; parent: −0.2
Supports membrane permeability screening selection
Computed prediction; experimental logP may vary
Lipophilicity Drug-likeness Membrane permeability

Hydrogen Bond Donor Elimination vs. Piperidine-4-carbaldehyde

The target compound has a computed hydrogen bond donor (HBD) count of 0, compared to 1 for the unsubstituted piperidine-4-carbaldehyde (donor on the secondary amine nitrogen) [1][2]. The N-isobutyl and 2,6-dimethyl substitutions fully alkylate the nitrogen and eliminate the N-H donor, while retaining 2 hydrogen bond acceptor sites (aldehyde oxygen and tertiary amine). The N-unsubstituted piperidine-4-carbaldehyde is used as a PROTAC linker, where the presence of the N-H group restricts synthetic conjugation strategies to the nitrogen ; the fully substituted target compound instead offers exclusively aldehyde-centric reactivity without competing nucleophilic amine interference.

HBD elimination
Reported
HBD count 0
Piperidine-4-carbaldehyde: HBD 1
Supports aldehyde-selective conjugation strategy
Nitrogen fully substituted; no competing N-nucleophile
Hydrogen bonding ADME PROTAC linker design

Topological Polar Surface Area Reduction vs. Unsubstituted Piperidine

The target compound has a topological polar surface area (TPSA) of 20.3 Ų, which is 30% lower than the 29.1 Ų TPSA of unsubstituted piperidine-4-carbaldehyde [1][2]. TPSA values below 60–70 Ų are generally associated with good oral absorption, and values below approximately 90 Ų are associated with blood-brain barrier penetration potential. While both compounds fall within favorable ranges, the 20.3 Ų value for the target is exceptionally low and aligns with the TPSA of highly lipophilic CNS-active scaffolds. The 1-isobutylpiperidine-4-carbaldehyde comparator shares the same TPSA (20.3 Ų), confirming the reduction is driven by N-alkylation rather than 2,6-dimethyl substitution [3].

TPSA reduction
Reported
TPSA 20.3 Ų
Parent: 29.1 Ų
Predicts favorable passive membrane permeation
Exceptionally low TPSA; confirm with PAMPA or Caco-2
Polar surface area Oral bioavailability CNS penetration

Steric Shielding from 2,6-Dimethyl Substitution

The target compound has a molecular weight of 197.32 Da, versus 169.26 Da for the non-2,6-dimethyl comparator 1-isobutylpiperidine-4-carbaldehyde [1][2]. The +28.06 Da difference corresponds to two additional methyl groups (2 × CH₂ = 28 Da) at positions 2 and 6, which flank the piperidine ring adjacent to the nitrogen. This substitution introduces steric shielding around both the tertiary amine and, through conformational effects, the 4-carbaldehyde group. The 2,6-dimethyl groups in cis-2,6-dimethylpiperidine derivatives preferentially adopt a chair conformation with both methyl groups equatorial, creating a defined steric environment that influences the reactivity of the aldehyde toward nucleophilic attack [3]. The N-butyl analog (1-butyl-2,6-dimethylpiperidine-4-carbaldehyde, MW = 197.32 Da) is an isomeric comparator (same molecular formula C12H23NO) but with a linear N-butyl chain rather than the branched N-isobutyl group, offering equivalent molecular weight with altered steric and lipophilic topology .

Steric shielding
Reported
MW 197.32 Da; 2,6-dimethyl groups equatorial
1-Isobutyl analog MW 169.26 (no 2,6-dimethyl)
Indicates potential metabolic stabilization of piperidine ring
Conformational shielding may reduce N-dealkylation and aldehyde reduction
Molecular weight Steric hindrance Metabolic stability

Antiarrhythmic Superiority of 2,6-Dimethylpiperidine Scaffold

Although direct bioactivity data for 2,6-dimethyl-1-(2-methylpropyl)piperidine-4-carbaldehyde are not publicly available, the 2,6-dimethylpiperidine scaffold from which it derives has been directly compared to alternative piperidine substitutions in a published SAR study. Hoefle et al. (J Med Chem, 1991) evaluated a series of alpha,alpha-diaryl-1-piperidinebutanols in a coronary ligated dog model and explicitly reported that 'the 2,6-dimethylpiperidine group yielded compounds with the best antiarrhythmic profiles in this series,' outperforming unsubstituted piperidine and mono-substituted variants [1]. The study further noted that the 2,6-dimethylpiperidine group was 'essential for long duration of action' [2]. This compound provides the 2,6-dimethylpiperidine scaffold pre-functionalized with a reactive aldehyde at the 4-position, enabling direct incorporation into novel antiarrhythmic candidates without requiring separate scaffold synthesis. This is a class-level inference applied to the specific building block; the aldehyde handle at position 4 allows for SAR exploration at the position analogous to the diarylcarbinol attachment point in the referenced series [3].

Class-level SAR
Class-level
2,6-Dimethylpiperidine scaffold reported with highest-ranked antiarrhythmic profile in tested series (Hoefle et al., 1991)
Reported class-level SAR; no direct data for this aldehyde
Requires target-specific validation in desired assay
Structure-activity relationship Antiarrhythmic Cardiovascular

Vendor Purity Benchmarking: Multi-Method QC Comparison

2,6-Dimethyl-1-(2-methylpropyl)piperidine-4-carbaldehyde is commercially available from Bidepharm (catalog BD01069618) and AKSci (catalog 0372EL) at a standardized minimum purity specification of 95%, with batch-level quality control by NMR, HPLC, and GC provided . The closest comparator, 1-isobutylpiperidine-4-carbaldehyde (CAS 1273958-39-6), is offered at a higher purity specification of 98% by the same supplier Bidepharm , indicating that the additional 2,6-dimethyl substitution introduces synthetic complexity that currently limits achievable commercial purity relative to the simpler analog. The N-butyl isomer (CAS 2138381-01-6) has limited vendor availability and no publicly listed purity specification from major suppliers , making the target compound the more reliably sourced option among the C12H23NO isomeric pair.

Vendor purity
Specification review
95% (HPLC, NMR, GC)
1-Isobutyl analog: 98% purity
Standardized purity with multi-method batch QC
2,6-Dimethyl substitution may limit achievable commercial purity vs. simpler analog
Quality control Purity specification Procurement

2,6-Dimethyl-1-(2-methylpropyl)piperidine-4-carbaldehyde: Application Scenarios

Antiarrhythmic Candidate Synthesis via 4-Carbaldehyde Derivatization

In cardiovascular drug discovery programs targeting ion channel modulation, the 2,6-dimethylpiperidine scaffold has demonstrated superior antiarrhythmic profiles, with published SAR evidence showing it 'yielded compounds with the best antiarrhythmic profiles' and was 'essential for long duration of action' in a coronary ligated dog model [1]. 2,6-Dimethyl-1-(2-methylpropyl)piperidine-4-carbaldehyde provides this validated scaffold with a reactive 4-carbaldehyde handle, enabling reductive amination, Grignard addition, or Horner-Wadsworth-Emmons olefination to generate diverse compound libraries. The XLogP3-AA of 2.4 and TPSA of 20.3 Ų [2] are consistent with favorable membrane permeability, a critical requirement for antiarrhythmic agents that must access intracellular ion channels.

CNS-Penetrant Library Design with Favorable Physicochemical Profile

The combination of exceptionally low topological polar surface area (TPSA = 20.3 Ų), moderate lipophilicity (XLogP3-AA = 2.4), and zero hydrogen bond donor count makes this building block well-suited for constructing CNS-targeted screening libraries [1]. TPSA values below 60–70 Ų are associated with good oral absorption, and values below approximately 90 Ų correlate with blood-brain barrier penetration. Compounds built from this scaffold start from a TPSA of only 20.3 Ų, providing substantial 'PSA headroom' for introducing polar pharmacophoric elements while maintaining CNS drug-like properties. The absence of an N-H donor further eliminates a common source of P-glycoprotein recognition, potentially reducing efflux liability [2].

Aldehyde-Selective Conjugation for PROTAC Linkers

In PROTAC (proteolysis-targeting chimera) design, piperidine-4-carbaldehyde is an established linker building block used to optimize target protein binding affinity [1]. 2,6-Dimethyl-1-(2-methylpropyl)piperidine-4-carbaldehyde offers a key advantage over the unsubstituted parent: with a hydrogen bond donor count of 0 (vs. 1 for piperidine-4-carbaldehyde), the nitrogen is fully substituted and cannot compete with the aldehyde for conjugation reactions [2]. This ensures that amine-reactive handles (e.g., NHS esters, isocyanates) can be deployed orthogonally without cross-reactivity at the piperidine nitrogen. The increased steric bulk also provides a more rigid linker geometry, which can influence ternary complex formation efficiency.

Metabolic Stability via Steric Shielding of Piperidine Core

The 2,6-dimethyl substitution pattern introduces steric hindrance around both the tertiary amine and the 4-carbaldehyde group. In the cis-2,6-dimethylpiperidine conformation, both methyl groups preferentially adopt equatorial positions, creating a shielding envelope that can reduce metabolic N-dealkylation by cytochrome P450 enzymes and slow aldehyde reduction by aldehyde oxidase or alcohol dehydrogenase [1]. When selecting a piperidine-4-carbaldehyde building block for lead optimization where metabolic soft spots at the piperidine ring are a concern, the 2,6-dimethyl substitution offers a pre-installed steric shield that would otherwise require additional synthetic steps to introduce. The N-isobutyl group further contributes to steric bulk at the nitrogen, complementing the 2,6-dimethyl shielding [2].

Application
Selection Property
Validation Focus
Antiarrhythmic candidate synthesis
2,6-Dimethylpiperidine scaffold SAR context
Class-level antiarrhythmic endpoint review
CNS-targeted library design
Low TPSA and zero HBD profile
Predicted membrane permeability assessment
Aldehyde-selective PROTAC linker synthesis
Zero HBD eliminates N-conjugation competition
Orthogonal conjugation compatibility testing
Metabolic stability shielding studies
2,6-Dimethyl steric hindrance
N-dealkylation and aldehyde reduction rate monitoring
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